Cas no 78940-65-5 (2-(4-chlorophenoxy)-5-nitrobenzonitrile)

• Product Name: 2-(4-chlorophenoxy)-5-nitrobenzonitrile
• CAS No: 78940-65-5
• MF: C₁₃H₇ClN₂O₃
• MW: 274.65928196907
• CID: 1794375
• PubChem ID: 514838
• Update Time: 2025-05-20

2-(4-chlorophenoxy)-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-5-nitrobenzonitrile
• benzonitrile, 2-(4-chlorophenoxy)-5-nitro-
• 78940-65-5
• DTXSID60229391
• 2-(4-chlorophenoxy)-5-nitro-benzonitrile
• LIWRJJIPQLEUEK-UHFFFAOYSA-N
• AKOS017261887
• SCHEMBL11087491
• CHEMBL336203
• EN300-17498856
• Z31207093

• Inchi： 1S/C13H7ClN2O3/c14-10-1-4-12(5-2-10)19-13-6-3-11(16(17)18)7-9(13)8-15/h1-7H
• InChI Key： LIWRJJIPQLEUEK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC1C=CC(=CC=1C#N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 274.0145198g/mol
• Monoisotopic Mass: 274.0145198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 78.8Ų

Additional information on 2-(4-chlorophenoxy)-5-nitrobenzonitrile

Introduction to 2-(4-chlorophenoxy)-5-nitrobenzonitrile (CAS No. 78940-65-5)

2-(4-chlorophenoxy)-5-nitrobenzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 78940-65-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic nitrile exhibits a unique structural framework that has garnered considerable attention from the scientific community due to its potential applications in medicinal chemistry and agrochemical synthesis. The presence of both chloro and nitro substituents on the benzene ring imparts distinct reactivity, making it a versatile intermediate for further chemical modifications.

The molecular structure of 2-(4-chlorophenoxy)-5-nitrobenzonitrile consists of a benzene core substituted with a nitro group at the 5-position and a phenoxy group linked at the 2-position. The chloro substituent on the phenoxy ring enhances its electrophilic nature, facilitating various nucleophilic substitution reactions. This characteristic has been exploited in synthetic pathways to develop more complex molecules, particularly in the context of drug discovery.

In recent years, there has been growing interest in exploring the pharmacological properties of nitroaromatic compounds. The nitro group in 2-(4-chlorophenoxy)-5-nitrobenzonitrile can be reduced to an amine, introducing a polar amine functionality that can interact with biological targets. Such transformations have been pivotal in designing novel therapeutic agents targeting various diseases, including infectious disorders and chronic conditions. The compound’s ability to undergo selective reduction while maintaining its core aromatic structure makes it an attractive scaffold for medicinal chemists.

Moreover, the phenoxy moiety in 2-(4-chlorophenoxy)-5-nitrobenzonitrile is known to enhance binding affinity to certain biological receptors. This feature has been leveraged in the development of kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The combination of chloro and nitro groups provides multiple sites for functionalization, allowing for the creation of derivatives with tailored pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 2-(4-chlorophenoxy)-5-nitrobenzonitrile with target proteins with high accuracy. These studies have revealed potential interactions with enzymes involved in metabolic pathways, suggesting its utility as a lead compound for drug development. The virtual screening of large compound libraries has identified several analogs of 2-(4-chlorophenoxy)-5-nitrobenzonitrile that show enhanced potency and selectivity.

The synthesis of 2-(4-chlorophenoxy)-5-nitrobenzonitrile typically involves multi-step organic reactions, starting from commercially available precursors such as 4-chlorophenol and 5-nitrobenzoyl chloride. The reaction sequence often includes nucleophilic aromatic substitution (SNAr) followed by cyanation to introduce the nitrile group. Optimizing these synthetic routes is crucial for achieving high yields and purity, which are essential for subsequent pharmacological evaluation.

In the context of agrochemical research, derivatives of 2-(4-chlorophenoxy)-5-nitrobenzonitrile have shown promise as intermediates for developing novel pesticides. The structural features present in this compound contribute to its bioactivity against pests while maintaining environmental safety profiles. Investigating its mode of action and environmental fate is an ongoing area of research, aiming to minimize ecological impact while maximizing efficacy.

The role of 2-(4-chlorophenoxy)-5-nitrobenzonitrile in material science is also emerging as a noteworthy field. Its ability to form coordination complexes with metal ions has led to studies on its applications in catalysis and sensing technologies. These complexes exhibit unique electronic properties that can be exploited in developing advanced materials for industrial applications.

Future directions in the study of 2-(4-chlorophenoxy)-5-nitrobenzonitrile include exploring its role in drug delivery systems and nanotechnology. Researchers are investigating how this compound can be incorporated into nanoparticles for targeted drug delivery, enhancing therapeutic outcomes while reducing side effects. Additionally, its potential use as a building block for constructing supramolecular assemblies is being explored, opening new avenues in nanoscience.

In conclusion, 2-(4-chlorophenoxy)-5-nitrobenzonitrile (CAS No. 78940-65-5) represents a structurally intriguing compound with broad applications across multiple scientific disciplines. Its unique reactivity profile, coupled with recent advancements in synthetic methodologies and computational modeling, positions it as a valuable asset in pharmaceutical and agrochemical research. Continued exploration into its properties and potential applications will undoubtedly yield further insights into its utility as both a synthetic intermediate and a functional material.